Cas no 1360960-15-1 (4-Bromo-7-methyl-1H-indole-3-carboxylic acid)

• Product Name: 4-Bromo-7-methyl-1H-indole-3-carboxylic acid
• CAS No: 1360960-15-1
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD22556579
• CID: 4784693
• Update Time: 2025-06-11

4-Bromo-7-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-7-methyl-1H-indole-3-carboxylic acid
• 4-Bromo-7-methyl-1H-indole-3-carboxylic acid

• MDL： MFCD22556579
• Inchi： 1S/C10H8BrNO2/c1-5-2-3-7(11)8-6(10(13)14)4-12-9(5)8/h2-4,12H,1H3,(H,13,14)
• InChI Key： YWUOEESZAACCIO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2=C1C(C(=O)O)=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1

Additional information on 4-Bromo-7-methyl-1H-indole-3-carboxylic acid

Introduction to 4-Bromo-7-methyl-1H-indole-3-carboxylic acid (CAS No. 1360960-15-1)

4-Bromo-7-methyl-1H-indole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1360960-15-1, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the indole family, a heterocyclic aromatic structure that has garnered considerable attention due to its diverse biological activities and applications in medicinal chemistry. The presence of both bromine and methyl substituents on the indole ring enhances its reactivity, making it a valuable building block for the synthesis of more complex molecules.

The structural features of 4-Bromo-7-methyl-1H-indole-3-carboxylic acid contribute to its versatility in chemical transformations. The bromine atom at the 4-position provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl systems. Additionally, the methyl group at the 7-position influences the electronic properties of the indole ring, potentially modulating its interactions with biological targets. The carboxylic acid functionality at the 3-position allows for further derivatization via esterification, amidation, or other carboxylate-based reactions, broadening its utility in drug discovery and material science.

In recent years, there has been growing interest in indole derivatives as pharmacological agents due to their inherent biological activity. 4-Bromo-7-methyl-1H-indole-3-carboxylic acid has been explored in several research studies as a precursor for developing novel therapeutic compounds. For instance, modifications of this scaffold have led to the discovery of molecules with potential applications in oncology, neurology, and anti-inflammatory therapies. The bromine substituent plays a crucial role in these investigations, as it enables selective functionalization while maintaining the core indole pharmacophore.

One notable area of research involving 4-Bromo-7-methyl-1H-indole-3-carboxylic acid is its use in generating small-molecule inhibitors targeting protein-protein interactions. Indole derivatives are known to interact with various biological macromolecules, including transcription factors and kinases. By leveraging the reactivity of the bromine atom, researchers have synthesized libraries of indole-based inhibitors that exhibit promising activity against disease-causing proteins. These efforts align with the broader goal of developing targeted therapies that modulate specific pathways implicated in human diseases.

The pharmaceutical industry has also utilized 4-Bromo-7-methyl-1H-indole-3-carboxylic acid as a key intermediate in the synthesis of bioavailable drug candidates. The indole core is a common motif in approved drugs, such as those used to treat depression (e.g., fluoxetine) and infectious diseases (e.g., thalidomide). Researchers have capitalized on the structural flexibility of this compound to design analogs with improved pharmacokinetic properties. The combination of bromine and methyl groups provides a scaffold that can be readily modified to optimize solubility, metabolic stability, and target binding affinity.

Advances in synthetic methodologies have further enhanced the accessibility of 4-Bromo-7-methyl-1H-indole-3-carboxylic acid, enabling more efficient routes to complex derivatives. Transition-metal-catalyzed reactions, particularly palladium-mediated couplings, have become indispensable tools for constructing intricate indole-based molecules. These techniques allow chemists to introduce diverse functional groups with high precision, facilitating the discovery of new bioactive compounds. The carboxylic acid moiety at position 3 serves as a versatile handle for appending additional pharmacophoric elements or linking units via peptide coupling strategies.

The biological significance of 4-Bromo-7-methyl-1H-indole-3-carboxylic acid extends beyond its role as a synthetic intermediate. Preclinical studies have demonstrated that certain derivatives derived from this compound exhibit inhibitory effects on enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The bromine atom’s ability to participate in polar aromatic substitution reactions has been exploited to fine-tune binding interactions with biological targets. This has led to the identification of lead compounds that show potential for further development into clinical candidates.

In conclusion,4-Bromo-7-methyl-1H-indole-3-carboxylic acid (CAS No. 1360960-15-1) represents a valuable asset in modern drug discovery and material science. Its unique structural features enable diverse chemical modifications, making it a preferred building block for synthesizing biologically active molecules. Ongoing research continues to uncover new applications for this compound and its derivatives, underscoring its importance in advancing therapeutic interventions across multiple disease areas.